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Chemical Background of (+)-Menthofuran

(+)-Menthofuran is a monoterpene found in various mint oils, such as peppermint and pennyroyal [1] [2]

[3]. It is also a known metabolite of pulegone and is significant in biosynthetic and toxicological studies [1]

[4].

The table below summarizes its key identifiers:

Property Description

IUPAC Name 3,6-Dimethyl-4,5,6,7-tetrahydro-1-benzofuran [2]

Molecular Formula C₁₀H₁₄O [2]

Molecular Weight 150.22 g/mol [2] [5]

Boiling Point 204-206 °C [5]

Appearance Colorless to pale yellow liquid [5]

Odor Fresh, herbal, and minty [5]
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Synthetic Route and the Oxime Acetate Intermediate

The search results confirm that "(+)-menthofuran oxime acetate" is a known chemical intermediate. One

published synthesis uses (R)-(+)-citronellal as the starting material [1].

In this synthesis, the oxime acetate is a key precursor for constructing the furan ring via an intramolecular

nitrile oxide cycloaddition reaction [1]. The overall pathway proceeds through multiple steps to finally

yield (+)-menthofuran, with the entire process achieving a 31% yield [1].

The following diagram outlines the logical relationship of this synthetic strategy:

(R)-(+)-Citronellal

Multi-step Synthesis
(9 steps)

(+)-Menthofuran
Oxime Acetate

Key Step:
Intramolecular

Nitrile Oxide Cycloaddition

(+)-Menthofuran

Overall Yield: 31%

Click to download full resolution via product page
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Application Notes & Protocol Gaps

While the general pathway is established, the search results lack the specific details required for a laboratory

protocol. The table below summarizes the available information and critical gaps for preparing the oxime

acetate intermediate.

Aspect
Status from
Search Results

Details & Gaps

Starting
Material

Identified (R)-(+)-Citronellal [1].

Final Product Confirmed (+)-Menthofuran [1].

Key
Intermediate

Named "(+)-menthofuran oxime acetate" [1].

Critical
Reaction

Named Intramolecular nitrile oxide cycloaddition [1].

Overall Yield Provided 31% over nine steps from (R)-(+)-citronellal [1].

Detailed
Procedure

Missing Specific reagents, reaction conditions (temperature, time,
atmosphere), workup, and purification methods for the oxime

acetate are not described.

Analytical
Data

Missing No NMR (Nuclear Magnetic Resonance), IR (Infrared

Spectroscopy), or MS (Mass Spectrometry) data provided for the
intermediate.

Suggested Path for Further Research

To obtain the detailed experimental protocol you need, I suggest the following steps:

Retrieve the Original Publication: The synthesis is cited in a 2007 article in the journal Tetrahedron
[1]. Accessing this primary literature is the most direct path to finding the full experimental section.

The reference is: Eder J. Lenardão, ... Raquel G. Jacob, Tetrahedron, 2007.
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Refine Your Search: Use the specific reaction name "intramolecular nitrile oxide cycloaddition" along

with "(R)-citronellal" or "menthofuran synthesis" as search terms in scientific databases like SciFinder,
Reaxys, or Web of Science.

Consult Related Patents: The search results include a patent on menthofuran synthesis [6]. While it
may not contain the oxime acetate route, it can provide useful general procedures for handling and

purifying similar terpenoid intermediates.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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